4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• IUPAC Name: 4-(4-hydroxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C17H16N2O2/c1-10-13(9-18)16(11-5-7-12(20)8-6-11)17-14(19-10)3-2-4-15(17)21/h5-8,16,19-20H,2-4H2,1H3
• InChI Key: IAXQYZLNOFRSSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=C(C=C3)O)C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as HMQC, is a chemical compound that has been extensively studied for its potential applications in scientific research. HMQC has been found to possess a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not yet fully understood. However, it is believed that this compound may exert its effects by modulating various signaling pathways within cells, including those involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses a variety of biochemical and physiological effects. For example, this compound has been found to possess potent antioxidant activity, which may help to protect cells from oxidative damage. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its relatively low toxicity, which makes it a safer alternative to many other chemical compounds. However, one potential limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain types of experiments.

Future Directions

There are many potential directions for future research on 4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. For example, researchers may investigate the potential use of this compound as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, researchers may explore the potential use of this compound as a tool for studying various cellular signaling pathways and molecular mechanisms. Overall, the continued investigation of this compound is likely to yield valuable insights into its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound involves the reaction of 4-hydroxybenzaldehyde with 2-methylpyridine in the presence of ammonium acetate and acetic anhydride. The resulting product is then treated with sodium cyanide to yield this compound.

Scientific Research Applications

4-(4-hydroxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been the subject of numerous scientific studies, with researchers investigating its potential applications in a variety of fields. One of the most promising areas of research involves the use of this compound as a potential therapeutic agent for the treatment of various diseases.